Cas no 65872-39-1 (Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, (Z)-)

• Product Name: Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, (Z)-
• CAS No: 65872-39-1
• MF: C₇H₁₀BrNO₄
• MW: 252.062601566315
• CID: 397151
• PubChem ID: 13145991
• Update Time: 2025-04-19

Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, (Z)-
• (Z)-γ-bromo-β-oxo-α-methoxyiminobutyric acid ethyl ester
• 65872-39-1
• SCHEMBL7805500
• Ethyl (2Z)-4-bromo-2-methoxyimino-3-oxobutanoate

• Inchi： 1S/C7H10BrNO4/c1-3-13-7(11)6(9-12-2)5(10)4-8/h3-4H2,1-2H3/b9-6-
• InChI Key： LULLGGWIEBUSRX-TWGQIWQCSA-N
• SMILES： BrCC(/C(/C(=O)OCC)=N/OC)=O

Computed Properties

• Exact Mass: 250.9793
• Monoisotopic Mass: 250.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.96